3-Acetamido-5-iodobenzoic acid

• IUPAC Name: 3-acetamido-5-iodobenzoic acid
• InChI: InChI=1S/C9H8INO3/c1-5(12)11-8-3-6(9(13)14)2-7(10)4-8/h2-4H,1H3,(H,11,12)(H,13,14)
• InChI Key: OCEUVPIRQLSTRN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC(=C1)C(=O)O)I
• Molecular Formula: C9H8INO3
• Molecular Weight: 305.07 g/mol

Description

3-Acetamido-5-iodobenzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This compound is also known as AI3-011 or AIBA, and it belongs to the family of benzoic acid derivatives. In

Scientific Research Applications

3-Acetamido-5-iodobenzoic acid has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities, making it a promising candidate for the development of new drugs for the treatment of various inflammatory diseases. Additionally, this compound has been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological samples.

Mechanism of Action

The mechanism of action of 3-Acetamido-5-iodobenzoic acid is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins - the mediators of inflammation, pain, and fever.
Biochemical and Physiological Effects:
Studies have shown that 3-Acetamido-5-iodobenzoic acid can reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and increase the levels of anti-inflammatory cytokines, such as interleukin-10. This suggests that this compound has a regulatory effect on the immune system. Additionally, it has been shown to reduce the expression of COX-2, an enzyme that is upregulated in response to inflammation and is involved in the production of prostaglandins.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Acetamido-5-iodobenzoic acid in lab experiments is its high purity and stability, which makes it a reliable reagent for various assays. Additionally, this compound is readily available and relatively inexpensive compared to other anti-inflammatory drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in aqueous systems.

Future Directions

There are several potential future directions for the research on 3-Acetamido-5-iodobenzoic acid. One area of interest is the development of new drugs based on this compound for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields such as materials science and environmental chemistry. Finally, the development of new synthetic methods for the preparation of 3-Acetamido-5-iodobenzoic acid could lead to more efficient and cost-effective production of this compound.

Synthesis Methods

The synthesis of 3-Acetamido-5-iodobenzoic acid involves the reaction of 5-iodosalicylic acid with acetic anhydride in the presence of a catalyst such as sulfuric acid. The resulting product is then purified through recrystallization to obtain a white crystalline powder with a melting point of 228-230°C.